Cas no 2137576-60-2 (benzyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine-1'-carboxylate)

• Product Name: benzyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine-1'-carboxylate
• CAS No: 2137576-60-2
• MF: C₁₉H₂₄N₄O₂
• MW: 340.419464111328
• CID: 6212133
• PubChem ID: 165800090
• Update Time: 2025-06-11

benzyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine-1'-carboxylate
• benzyl 3-methyl-3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-carboxylate
• 2137576-60-2
• EN300-1077072

• Inchi： 1S/C19H24N4O2/c1-22-14-20-16-7-10-21-19(17(16)22)8-11-23(12-9-19)18(24)25-13-15-5-3-2-4-6-15/h2-6,14,21H,7-13H2,1H3
• InChI Key： FCRKFKOKDLOGJV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC2(C3=C(CCN2)N=CN3C)CC1)=O

Computed Properties

• Exact Mass: 340.18992602g/mol
• Monoisotopic Mass: 340.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.4Ų

Additional information on benzyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine-1'-carboxylate

Recent Advances in the Study of Benzyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine-1'-carboxylate (CAS: 2137576-60-2)

The compound benzyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine-1'-carboxylate (CAS: 2137576-60-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications, making it a compound of high interest for drug discovery and development.

One of the key areas of research has been the compound's interaction with specific neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest that benzyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine-1'-carboxylate exhibits high affinity for certain G-protein-coupled receptors (GPCRs), which are critical targets for treating neurological disorders such as anxiety, depression, and schizophrenia. The compound's spirocyclic core is believed to contribute to its binding specificity and stability, offering a potential advantage over existing therapeutics in terms of selectivity and reduced off-target effects.

In addition to its receptor-binding properties, recent synthetic chemistry efforts have optimized the production of this compound, addressing challenges related to yield and purity. Novel catalytic methods and green chemistry approaches have been employed to enhance the efficiency of its synthesis, making it more accessible for large-scale production and further pharmacological evaluation. These advancements are crucial for transitioning the compound from preclinical studies to clinical trials.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided deeper insights into the molecular interactions of benzyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine-1'-carboxylate. These studies have identified key structural motifs that are essential for its biological activity, paving the way for the design of derivatives with improved efficacy and safety profiles. Such derivatives could potentially expand the therapeutic scope of this compound beyond CNS disorders to other areas such as inflammation and oncology.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and toxicology. Ongoing research aims to address these gaps through comprehensive animal studies and, eventually, human trials. The compound's ability to cross the blood-brain barrier and its metabolic stability are among the critical factors being evaluated to determine its viability as a drug candidate.

In conclusion, benzyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine-1'-carboxylate represents a compelling case study in modern drug discovery. Its unique chemical structure, combined with its promising pharmacological properties, positions it as a potential lead compound for the development of next-generation therapeutics. Continued research and collaboration across disciplines will be essential to unlock its full potential and translate these findings into clinical benefits.